Cas no 987-24-6 (betamethasone 21-acetate)

betamethasone 21-acetate Properties

Names and Identifiers

• betamethasone 21-acetate
• 1,4-PREGNADIEN-9-ALPHA-FLUORO-16-BETA-METHYL-11-BETA, 17,21-TRIOL-3,20-DIONE 21-ACETATE
• 9a-fluoro-16b-methyl-11b,17a,21-trihydroxy-1,4-pregnadiene-3,20-dione 21-acetate
• 9ALPHA-FLUORO-16BETA-METHYL-11BETA,17ALPHA,21-TRIHYDROXY-1,4-PREGNADIENE-3,20-DIONE 21-ACETATE
• 9-fluoro-11beta,17,21-trihydroxy-16beta-methylpregna-1,4-diene-3,20-dione 21-acetate
• BETAMETHASONE ACETATE EPB(CRM STANDARD)
• BETAMETHASONE ACETATE MM(CRM STANDARD)
• BETAMETHASONE ACETATE USP(CRM STANDARD)
• Betamethasone21-acetatemicro
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11.beta.,16.beta.)-
• BETAMETHASONEACETATE,MICRONIZED,USP
• 9alpha-Fluoro-11beta,17alpha,21-trihydroxy-16beta-methyl-1,4-pregnadiene-3,20-dione 21-Acetate
• 9alpha-Fluoro-11beta,17,21-trihydroxy-16beta-methylpregna-1,4-diene-3,20-dione 21-acetate
• (17R)-16β-Methyl-21-acetoxy-11β,17α-dihydroxy-9α-fluoropregna-1,4-diene-3,20-dione
• 21-Acetyloxy-9-fluoro-11β,17-dihydroxy-16β-methylpregna-1,4-diene-3,20-dione
• Betamethasone acetate
• Betamethasone acetate BP
• USP
• CS-0013431
• T71509
• Betamethasone acetate [USP:JAN]
• (11b,16a)-9-fluoro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione 21-acetate
• 9-fluoro-11beta,17-dihydroxy-16beta-methyl-3,20-dioxopregna-1,4-dien-21-yl acetate
• BETAMETHASONE ACETATE [VANDF]
• BETAMETHASONE ACETATE [WHO-DD]
• AKOS015896575
• NSC 759196
• Betamethasone Acetate, Pharmaceutical Secondary Standard; Certified Reference Material
• NS00000579
• BETAMETHASONE ACETATE (USP MONOGRAPH)
• BETAMETHASONE ACETATE [USP-RS]
• UNII-TI05AO53L7
• Betamethasone acetate (JAN/USP)
• Q27114254
• TI05AO53L7
• BETAMETHASONE ACETATE [MART.]
• CELESTONE SOLUSPAN COMPONENT BETAMETHASONE ACETATE
• (11beta,16beta)-9-fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl acetate
• DTXCID402668
• DEXAMETHASONE ACETATE IMPURITY D [EP IMPURITY]
• BETAMETHASONE ACETATE [EP IMPURITY]
• BETAMETHASONE ACETATE (EP IMPURITY)
• DEXAMETHASONE ACETATE IMPURITY D (EP IMPURITY)
• Betamethasone acetate, United States Pharmacopeia (USP) Reference Standard
• AMY39051
• NSC-759196
• AKUJBENLRBOFTD-QZIXMDIESA-N
• CHEMBL1200538
• BETAMETHASONE ACETATE (USP-RS)
• 987-24-6
• BETAMETHASONE ACETATE COMPONENT OF OSURNIA
• BETAMETHASONE ACETATE [EP MONOGRAPH]
• betamethasone-acetate
• betamethasone-21-acetate
• BETAMETHASONE ACETATE [USP MONOGRAPH]
• DTXSID8022668
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,17-dihydroxy-16-methyl-21-(acetyloxy)-, (11.beta.,16.beta.)-
• CHEBI:31275
• beta-Methasone acetate
• SCHEMBL7592
• BETAMETHASONE ACETATE COMPONENT OF CELESTONE SOLUSPAN
• Betamethason-21-acetat
• OSURNIA COMPONENT BETAMETHASONE ACETATE
• Betamethasone 21
• BETAMETHASONE ACETATE (MART.)
• HY-13570B
• BETAMETHASONE ACETATE [ORANGE BOOK]
• B3165
• D01402
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,17-dihydroxy-16-methyl-21-(acetyloxy)-, (11beta,16beta)-
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11beta,16beta)-
• Betamethasone acetate, European Pharmacopoeia (EP) Reference Standard
• BETAMETHASONE ACETATE (EP MONOGRAPH)
• Betamethasone acetate [JAN]
• BETAMETHASONE ACETATE [GREEN BOOK]
• BETAMETHASONE21-ACETATE
• Betamethasone (acetate)
• EINECS 213-578-6
• 9-Fluoro-11β,17-dihydroxy-16β-methyl-3,20-dioxopregna-1,4-dien-21-yl Acetate (Betamethasone Acetate)
• +Expand

• MDL： MFCD00867462
• InChIKey： AKUJBENLRBOFTD-QZIXMDIESA-N
• Inchi： 1S/C24H31FO6/c1-13-9-18-17-6-5-15-10-16(27)7-8-21(15,3)23(17,25)19(28)11-22(18,4)24(13,30)20(29)12-31-14(2)26/h7-8,10,13,17-19,28,30H,5-6,9,11-12H2,1-4H3/t13-,17-,18-,19-,21-,22-,23-,24-/m0/s1
• SMILES： C[C@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@]4(C)[C@]3([C@H](C[C@]2(C)[C@]1(C(=O)COC(=O)C)O)O)F

Computed Properties

• Exact Mass: 434.21000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 434.21
• Heavy Atom Count: 31
• Complexity: 910
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 101

Experimental Properties

• LogP: 2.46650
• PSA: 100.90000
• Merck: 14,1180
• Refractive Index: 1.5980 (estimate)
• Boiling Point: 579.4±50.0 °C at 760 mmHg
• Melting Point: 200-220 ºC (dec.)
• Vapor Pressure: No data available
• Flash Point: 304.2±30.1 °C
• Color/Form: Not determined.
• Solubility: Not determined
• Specific Rotation: D +140° (chloroform)
• Density: 1.0932 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds